molecular formula C12H18N2OS B8341798 2-(Hexylthio)-6-methylpyrimidine-4-carbaldehyde

2-(Hexylthio)-6-methylpyrimidine-4-carbaldehyde

Cat. No.: B8341798
M. Wt: 238.35 g/mol
InChI Key: AOGPKEWPZDNNMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Hexylthio)-6-methylpyrimidine-4-carbaldehyde is a useful research compound. Its molecular formula is C12H18N2OS and its molecular weight is 238.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N2OS

Molecular Weight

238.35 g/mol

IUPAC Name

2-hexylsulfanyl-6-methylpyrimidine-4-carbaldehyde

InChI

InChI=1S/C12H18N2OS/c1-3-4-5-6-7-16-12-13-10(2)8-11(9-15)14-12/h8-9H,3-7H2,1-2H3

InChI Key

AOGPKEWPZDNNMN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCSC1=NC(=CC(=N1)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Diethoxymethyl-2-hexylsulfanyl-6-methyl-pyrimidine(19 g, 60.8 mmol) was dissolved in THF (100 mL) and 4 N aqueous H2SO4 (100 mL) and heated at 50° C. for 33 h. Poured in cold 10% Na2CO3 solution (400 mL) and extracted with ethyl acetate and a sat. solution of NaCl. The crude oil was purified by silica gel chromatography with a heptane/DCM gradient of 100:0 to 67:33. One obtained 10.7 g (74%) of a yellow oil.
Name
4-Diethoxymethyl-2-hexylsulfanyl-6-methyl-pyrimidine
Quantity
19 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Three
Yield
74%

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